Cas no 2171233-04-6 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid
• CAS No: 2171233-04-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6402409
• PubChem ID: 165537224
• Update Time: 2025-06-28

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid
• EN300-1475427
• 2171233-04-6
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2,2-dimethylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-5-10-19(17-25(31)29-16-15-28(2,3)26(32)33)30-27(34)35-18-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24H,4-5,10,15-18H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/t19-/m1/s1
• InChI Key： PHVAPUVXGGXLOM-LJQANCHMSA-N
• SMILES： O(C(N[C@@H](CC(NCCC(C(=O)O)(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid (CAS No. 2171233-04-6): A Multifunctional Compound in Advanced Biochemical Research

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid is a complex organic molecule characterized by its unique combination of functional groups, including a Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, a heptanamido linkage, and a 2,2-dimethylbutanoic acid moiety. This compound is of significant interest in biochemical research due to its potential applications in protein engineering, drug delivery systems, and biomaterials development. The CAS No. 2171233-04-6 identifier ensures its precise identification in scientific databases and regulatory frameworks.

The 3R stereochemistry at the alpha carbon of the 2,2-dimethylbutanoic acid chain is critical for its biological activity, as chiral centers often determine molecular interactions with biological targets. Recent studies in 2023 have highlighted the importance of stereochemical control in synthesizing compounds with enhanced enzymatic stability and reduced metabolic degradation. This 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3,3-dimethylbutanoic acid derivative is a key example of how stereochemical modifications can optimize pharmacological profiles.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) to temporarily block the amino group of amino acids, allowing for sequential peptide chain elongation. The heptanamido bridge in this compound facilitates the formation of peptide-protein conjugates, which are essential for developing targeted therapies. A 2024 study published in Advanced Drug Delivery Reviews demonstrated that compounds with similar heptanamido linkages significantly improved the solubility and bioavailability of hydrophobic therapeutic agents.

Recent advancements in computational chemistry have enabled the prediction of molecular interactions for this compound. Quantum mechanical simulations revealed that the 2,2-dimethylbutanoic acid moiety contributes to the compound's hydrophobicity, while the Fmoc group enhances its compatibility with hydrophilic biological environments. This dual-characteristic makes it particularly suitable for nanoparticle-based drug delivery systems, where controlled release of active payloads is critical.

Applications of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid extend beyond traditional pharmaceuticals. In biomaterials science, its structural complexity allows for the design of self-assembling peptides that can form functional scaffolds for tissue engineering. A 2023 breakthrough in Advanced Materials showcased its potential in creating 3D bioprinted constructs with enhanced mechanical properties and cell adhesion capabilities.

Environmental and safety considerations are also critical for compounds like this. While the CAS No. 2171233-04-6 is not currently listed as a hazardous substance under REACH regulations, its synthesis involves organic solvents and acidic conditions that require proper waste management protocols. Researchers are exploring green chemistry approaches to reduce the environmental impact of its production.

In summary, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid represents a paradigm shift in the development of multifunctional biomolecules. Its unique combination of stereochemical specificity, functional group versatility, and biological compatibility positions it as a valuable tool for advancing personalized medicine, nanotechnology, and regenerative medicine. Ongoing research in 2024 continues to uncover new applications for this compound, underscoring its significance in modern biochemical innovation.